Cas no 2040-15-5 (1-mesitylpropan-1-one)

1-mesitylpropan-1-one Properties

Names and Identifiers

• 1-Propanone,1-(2,4,6-trimethylphenyl)-
• 1-Mesitylpropan-1-one
• 2,4,6-TRIMETHYL PROPIOPHENONE
• 2',4',6'-TRIMETHYLPROPIOPHENONE
• 1-Mesityl-1-propanone
• 1-Mesityl-propan-1-on
• 1-mesityl-propan-1-one
• AC1LBWE5
• AG-E-49543
• Ambap
• CTK4E4125
• ethylmesitylketone
• Mesityl ethyl ketone
• FT-0633990
• ethyl mesityl ketone
• SCHEMBL11210247
• AKOS000163488
• 1-Mesityl-1-propanone #
• DTXSID40343509
• CS-0328362
• 1-(2,4,6-trimethylphenyl)propan-1-one
• 2040-15-5
• 1-(2, 4, 6-trimethylphenyl)propan-1-one
• 1-(2,4,6-Trimethyl-phenyl)-propan-1-one
• MFCD00017280
• 2,4,6-Trimethylpropiophenone
• C12H16O
• BMMJTVCPHGOCSW-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00017280
• InChIKey： BMMJTVCPHGOCSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O/c1-5-11(13)12-9(3)6-8(2)7-10(12)4/h6-7H,5H2,1-4H3
• SMILES： CCC(=O)C1=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 176.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.20450
• PSA: 17.07